Cas no 863512-13-4 (N-{2-2-(4-methoxyphenyl)-1,3-thiazol-4-ylethyl}-2,4,5-trimethylbenzene-1-sulfonamide)

• Product Name: N-{2-2-(4-methoxyphenyl)-1,3-thiazol-4-ylethyl}-2,4,5-trimethylbenzene-1-sulfonamide
• CAS No: 863512-13-4
• MF: C₂₁H₂₄N₂O₃S₂
• MW: 416.556862831116
• CID: 6431393
• PubChem ID: 7119077
• Update Time: 2025-06-13

N-{2-2-(4-methoxyphenyl)-1,3-thiazol-4-ylethyl}-2,4,5-trimethylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-{2-2-(4-methoxyphenyl)-1,3-thiazol-4-ylethyl}-2,4,5-trimethylbenzene-1-sulfonamide
• N-{2-[2-(4-methoxyphenyl)-1,3-thiazol-4-yl]ethyl}-2,4,5-trimethylbenzene-1-sulfonamide
• N-[2-[2-(4-methoxyphenyl)-1,3-thiazol-4-yl]ethyl]-2,4,5-trimethylbenzenesulfonamide
• F0685-0303
• AKOS024596792
• 863512-13-4
• N-(2-(2-(4-methoxyphenyl)thiazol-4-yl)ethyl)-2,4,5-trimethylbenzenesulfonamide
• Benzenesulfonamide, N-[2-[2-(4-methoxyphenyl)-4-thiazolyl]ethyl]-2,4,5-trimethyl-

• Inchi： 1S/C21H24N2O3S2/c1-14-11-16(3)20(12-15(14)2)28(24,25)22-10-9-18-13-27-21(23-18)17-5-7-19(26-4)8-6-17/h5-8,11-13,22H,9-10H2,1-4H3
• InChI Key： LCDCAPUWFAFTLE-UHFFFAOYSA-N
• SMILES： C1(S(NCCC2=CSC(C3=CC=C(OC)C=C3)=N2)(=O)=O)=CC(C)=C(C)C=C1C

Computed Properties

• Exact Mass: 416.12283498g/mol
• Monoisotopic Mass: 416.12283498g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 587
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 105Ų

Experimental Properties

• Density: 1.232±0.06 g/cm3(Predicted)
• Boiling Point: 608.6±65.0 °C(Predicted)
• pka: 11.03±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on N-{2-2-(4-methoxyphenyl)-1,3-thiazol-4-ylethyl}-2,4,5-trimethylbenzene-1-sulfonamide

Recent Advances in the Study of N-{2-[2-(4-Methoxyphenyl)-1,3-thiazol-4-yl]ethyl}-2,4,5-trimethylbenzene-1-sulfonamide (CAS: 863512-13-4)

In recent years, the compound N-{2-[2-(4-methoxyphenyl)-1,3-thiazol-4-yl]ethyl}-2,4,5-trimethylbenzene-1-sulfonamide (CAS: 863512-13-4) has garnered significant attention in the field of chemical biology and medicinal chemistry. This sulfonamide derivative, characterized by its unique thiazole and benzene sulfonamide moieties, has shown promising potential in various therapeutic applications, particularly in the modulation of protein-protein interactions and enzyme inhibition. The following sections provide a comprehensive overview of the latest research findings related to this compound, including its synthesis, biological activity, and potential clinical applications.

The synthesis of N-{2-[2-(4-methoxyphenyl)-1,3-thiazol-4-yl]ethyl}-2,4,5-trimethylbenzene-1-sulfonamide has been optimized in recent studies to improve yield and purity. Researchers have employed multi-step organic synthesis techniques, starting from 4-methoxybenzaldehyde and thiourea, to construct the thiazole ring, followed by sulfonylation with 2,4,5-trimethylbenzenesulfonyl chloride. Advanced spectroscopic methods, including NMR and mass spectrometry, have been utilized to confirm the structural integrity of the compound. These synthetic advancements have facilitated further pharmacological evaluations.

Pharmacological studies have revealed that this compound exhibits potent inhibitory activity against several kinases and sulfotransferases, which are critical targets in cancer and inflammatory diseases. In vitro assays demonstrated significant inhibition of tumor cell proliferation, with IC50 values in the nanomolar range for certain cancer cell lines. Additionally, the compound's ability to modulate sulfotransferase activity suggests potential applications in hormone-dependent disorders. Mechanistic studies indicate that the sulfonamide group plays a pivotal role in binding to the active sites of these enzymes, while the thiazole moiety enhances cellular permeability.

Recent in vivo studies have further validated the therapeutic potential of N-{2-[2-(4-methoxyphenyl)-1,3-thiazol-4-yl]ethyl}-2,4,5-trimethylbenzene-1-sulfonamide. Animal models of breast cancer and rheumatoid arthritis showed marked reduction in disease progression upon treatment with this compound. Notably, the compound demonstrated favorable pharmacokinetic properties, including good oral bioavailability and a prolonged half-life. These findings underscore its potential as a lead candidate for drug development. However, further toxicological and safety assessments are warranted to advance its clinical translation.

In conclusion, N-{2-[2-(4-methoxyphenyl)-1,3-thiazol-4-yl]ethyl}-2,4,5-trimethylbenzene-1-sulfonamide represents a promising chemical entity with diverse therapeutic applications. Its unique structural features and potent biological activity make it a valuable subject for ongoing research. Future studies should focus on elucidating its mechanism of action in greater detail, optimizing its pharmacological profile, and exploring its potential in combination therapies. The continued investigation of this compound may pave the way for novel treatments in oncology and inflammatory diseases.